3-(3-phenylpropyl)-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one

• Molecular Formula: C24H24N2O2S
• Molecular Weight: 404.5 g/mol
• IUPAC Name: 3-(3-phenylpropyl)-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C24H24N2O2S/c1-2-15-28-20-12-10-19(11-13-20)21-16-29-23-22(21)24(27)26(17-25-23)14-6-9-18-7-4-3-5-8-18/h3-5,7-8,10-13,16-17H,2,6,9,14-15H2,1H3
• InChI Key: LXBDQKUCPSDJJQ-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=C(C=C1)C2=CSC3=C2C(=O)N(C=N3)CCCC4=CC=CC=C4

Description

3-(3-phenylpropyl)-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one is a chemical compound that has gained attention in scientific research due to its potential pharmacological properties. This compound is a thienopyrimidine derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 3-(3-phenylpropyl)-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes and signaling pathways involved in cell proliferation and inflammation.
Biochemical and Physiological Effects
Studies have shown that this compound can induce apoptosis and inhibit cell proliferation in cancer cells. It has also been shown to inhibit the production of inflammatory cytokines. However, further research is needed to fully understand its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(3-phenylpropyl)-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one in lab experiments is its potential pharmacological properties, which make it a promising candidate for drug development. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to fully exploit its potential.

Future Directions

There are several future directions for research on 3-(3-phenylpropyl)-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one. One direction is to further investigate its mechanism of action and identify the specific enzymes and signaling pathways it targets. Another direction is to study its potential use as an anti-inflammatory agent in vivo. Additionally, research could focus on developing derivatives of this compound with improved pharmacological properties.

Synthesis Methods

The synthesis of 3-(3-phenylpropyl)-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one has been reported using various methods. One of the most commonly used methods involves the reaction of 2-aminothiophene with ethyl acetoacetate in the presence of a base to obtain 2-ethylthio-4-oxo-5-phenyl-1,4-dihydropyrimidine-6-carboxylate. This compound is then reacted with propyl bromide and 4-propoxybenzaldehyde to obtain the final product.

Scientific Research Applications

3-(3-phenylpropyl)-5-(4-propoxyphenyl)thieno[2,3-d]pyrimidin-4(3H)-one has been studied for its potential pharmacological properties. It has been found to exhibit activity against cancer cells, with studies showing that it can induce apoptosis and inhibit cell proliferation. It has also been studied for its potential use as an anti-inflammatory agent, with research showing that it can inhibit the production of inflammatory cytokines.